Cas no 1807054-48-3 (2-Iodo-3-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 2-Iodo-3-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1807054-48-3
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4906929
• Update Time: 2025-06-11

2-Iodo-3-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C8H5F3INO2/c9-8(10,11)5-1-4(2-6(14)15)3-13-7(5)12/h1,3H,2H2,(H,14,15)
• InChI Key： OIEIZNTYWDPBMQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C=C(C=N1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 2-Iodo-3-(trifluoromethyl)pyridine-5-acetic acid

Introduction to 2-Iodo-3-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1807054-48-3)

2-Iodo-3-(trifluoromethyl)pyridine-5-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1807054-48-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, characterized by its unique structural and electronic properties, which make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 2-Iodo-3-(trifluoromethyl)pyridine-5-acetic acid consists of a pyridine ring substituted with an iodo group at the 2-position, a trifluoromethyl group at the 3-position, and an acetic acid moiety at the 5-position. This arrangement imparts distinct chemical reactivity and functionality, making it a versatile building block for drug discovery and development. The presence of the iodo group facilitates nucleophilic substitution reactions, while the trifluoromethyl group enhances metabolic stability and binding affinity in biological targets.

In recent years, 2-Iodo-3-(trifluoromethyl)pyridine-5-acetic acid has been extensively studied for its potential applications in the synthesis of small-molecule inhibitors targeting various therapeutic areas. One of the most notable applications is in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The trifluoromethyl group, in particular, is known to improve pharmacokinetic properties such as lipophilicity and binding duration, making it a preferred moiety in drug design.

Recent advancements in medicinal chemistry have highlighted the role of 2-Iodo-3-(trifluoromethyl)pyridine-5-acetic acid in generating novel scaffolds for antiviral and antibacterial agents. Researchers have leveraged its structural features to develop compounds that exhibit potent activity against resistant strains of pathogens. For instance, studies have demonstrated that derivatives of this compound can inhibit viral proteases by mimicking natural substrates, thereby disrupting viral replication cycles.

The acetic acid moiety in 2-Iodo-3-(trifluoromethyl)pyridine-5-acetic acid also contributes to its versatility as a synthetic intermediate. It can be easily modified through esterification or amidation reactions to introduce additional functional groups, enabling the creation of diverse chemical libraries for high-throughput screening. This flexibility has been exploited in fragment-based drug design approaches, where small molecular fragments are combined to form lead compounds with enhanced biological activity.

Another area where 2-Iodo-3-(trifluoromethyl)pyridine-5-acetic acid has shown promise is in the development of neuroactive compounds. The pyridine core is a common feature in many central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier and interact with neurotransmitter receptors. Researchers have synthesized analogs of this compound that exhibit potential as antipsychotics, antidepressants, and anxiolytics by modulating receptor activity.

The synthesis of 2-Iodo-3-(trifluoromethyl)pyridine-5-acetic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the iodo group, triflation to incorporate the trifluoromethyl moiety, and carboxylation to attach the acetic acid functionality. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing side products and enhancing yield.

In conclusion, 2-Iodo-3-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1807054-48-3) is a highly valuable compound in pharmaceutical research due to its structural complexity and functional diversity. Its applications span across multiple therapeutic areas, including oncology, virology, bacteriology, and neuroscience. The continued exploration of its derivatives and synthetic modifications will likely lead to new breakthroughs in drug discovery and development.